Cas no 1773508-66-9 (3,3-difluoro-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3,3-difluoro-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 1773508-66-9
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• CID: 6510637
• PubChem ID: 105487486
• Update Time: 2025-07-15

3,3-difluoro-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 3,3-difluoro-1-(4-fluorophenyl)-

• Inchi： 1S/C11H9F3O2/c12-8-3-1-7(2-4-8)10(9(15)16)5-11(13,14)6-10/h1-4H,5-6H2,(H,15,16)
• InChI Key： DLACECDSZPPJNU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)(C(O)=O)CC(F)(F)C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 321.6±42.0 °C(Predicted)
• pka: 3.19±0.40(Predicted)

Additional information on 3,3-difluoro-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid

Professional Introduction to 3,3-difluoro-1-(4-fluorophenyl)cyclobutane-1-carboxylic Acid (CAS No. 1773508-66-9)

3,3-difluoro-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid is a fluorinated cyclobutane derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and electronic properties. This compound, identified by the CAS number 1773508-66-9, represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure incorporates both fluorine atoms and a phenyl group, which contribute to its distinctive reactivity and potential biological activity.

The< strong>fluorine substituents in 3,3-difluoro-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid play a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic properties. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution. These characteristics make fluorinated compounds highly desirable in drug design, particularly for creating molecules with prolonged half-lives and reduced susceptibility to enzymatic degradation.

In recent years, there has been a surge in research focused on the development of fluorinated heterocyclic compounds for medicinal applications. Among these, cyclobutane derivatives have emerged as a particularly interesting class of molecules due to their rigid three-membered ring structure, which can be engineered to optimize interactions with biological receptors. The incorporation of< strong>fluorine atoms into the cyclobutane ring further enhances these interactions by increasing lipophilicity and reducing polarity.

The< strong>4-fluorophenyl moiety in 3,3-difluoro-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid adds another layer of complexity to its potential biological activity. Phenyl rings are frequently found in biologically active molecules due to their ability to participate in hydrophobic interactions and π-stacking with biological targets. The presence of a fluorine atom at the para position of the phenyl ring can further modulate these interactions, leading to enhanced binding affinity and selectivity.

Recent studies have demonstrated the utility of 3,3-difluoro-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid as a building block for the synthesis of more complex pharmacophores. Researchers have explored its reactivity in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in medicinal chemistry for constructing biaryl structures. These reactions have enabled the creation of novel derivatives with tailored biological properties.

The pharmacological potential of 3,3-difluoro-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid has been investigated in several preclinical studies. Initial findings suggest that this compound exhibits< strong>moderate affinity for certain enzyme targets, making it a promising candidate for further development as an inhibitor or modulator. Additionally, its structural features suggest potential applications in areas such as central nervous system (CNS) drug discovery, where fluorinated compounds are known to exhibit improved blood-brain barrier penetration.

The synthesis of< strong>3,3-difluoro-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid presents unique challenges due to the sensitivity of the fluorine atoms and the need for precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and fluorous chemistry techniques, have been employed to achieve high yields and purity. These methods are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In conclusion, 3,3-difluoro-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1773508-66-9) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, including multiple< strong>fluorine substituents, make it an attractive scaffold for drug discovery. Ongoing research continues to explore its synthetic pathways and pharmacological properties, paving the way for novel therapeutic agents with improved efficacy and selectivity.